Cas no 1211930-79-8 ((2E)-N-{1-(thiophen-2-yl)cyclopropylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-{1-(thiophen-2-yl)cyclopropylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• CAS No: 1211930-79-8
• MF: C₂₀H₂₃NO₄S
• MW: 373.465924501419
• CID: 6007451
• PubChem ID: 45561582
• Update Time: 2025-05-26

(2E)-N-{1-(thiophen-2-yl)cyclopropylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{1-(thiophen-2-yl)cyclopropylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• F5831-9858
• AKOS024520842
• (2E)-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• VU0522476-1
• (E)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)-3-(3,4,5-trimethoxyphenyl)acrylamide
• 1211930-79-8
• (E)-N-[(1-thiophen-2-ylcyclopropyl)methyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

• Inchi： 1S/C20H23NO4S/c1-23-15-11-14(12-16(24-2)19(15)25-3)6-7-18(22)21-13-20(8-9-20)17-5-4-10-26-17/h4-7,10-12H,8-9,13H2,1-3H3,(H,21,22)/b7-6+
• InChI Key： DXPPCRWCTSZEQK-VOTSOKGWSA-N
• SMILES： S1C=CC=C1C1(CNC(/C=C/C2C=C(C(=C(C=2)OC)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 373.13477939g/mol
• Monoisotopic Mass: 373.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-{1-(thiophen-2-yl)cyclopropylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

Recent Advances in the Study of (2E)-N-{1-(thiophen-2-yl)cyclopropylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS: 1211930-79-8)

The compound (2E)-N-{1-(thiophen-2-yl)cyclopropylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide, with the CAS number 1211930-79-8, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a thiophene ring, cyclopropylmethyl group, and trimethoxyphenyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of research has been the investigation of this compound's role as a modulator of cellular pathways. Preliminary findings suggest that it may interact with specific protein targets involved in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2E)-N-{1-(thiophen-2-yl)cyclopropylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide exhibits potent inhibitory effects on NF-κB signaling, a pathway central to inflammatory responses and oncogenesis. The study utilized in vitro assays and molecular docking simulations to validate these interactions.

Another significant advancement is the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable method for its production, as detailed in a recent Organic Process Research & Development article. The new synthetic approach reduces the number of steps and improves overall yield, making it more feasible for large-scale applications. This is particularly important for future preclinical and clinical studies, where a reliable supply of high-purity compound is essential.

In addition to its anti-inflammatory and potential anticancer properties, recent studies have explored the compound's pharmacokinetic profile. A 2024 paper in Drug Metabolism and Disposition reported on its metabolic stability, plasma protein binding, and oral bioavailability in animal models. The results indicate moderate metabolic stability and good absorption, though further optimization may be needed to enhance its drug-like properties. These findings are critical for guiding the development of derivatives with improved efficacy and safety profiles.

Looking ahead, the research community is keen to explore the broader therapeutic potential of (2E)-N-{1-(thiophen-2-yl)cyclopropylmethyl}-3-(3,4,5-trimethoxyphenyl)prop-2-enamide. Upcoming studies are expected to focus on its application in neurodegenerative diseases, given the growing evidence of its neuroprotective effects in preliminary models. Furthermore, collaborative efforts between academia and industry are underway to advance this compound through the drug development pipeline, with the aim of translating these promising laboratory findings into clinical benefits.